
Hexapentacontane: A Technical Guide to Its
Industrial Potential

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Hexapentacontane

Cat. No.: B3283717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexapentacontane, a linear saturated hydrocarbon with the chemical formula C₅₆H₁₁₄, is a

long-chain alkane that has garnered interest for its potential applications across various

industrial sectors. Its high molecular weight and unique physicochemical properties, stemming

from its long alkyl chain, make it a candidate for use in specialized lubricants, cosmetic

formulations, and as a building block for advanced nanomaterials. This technical guide

provides an in-depth overview of the current understanding of hexapentacontane, focusing on

its properties, synthesis, and potential industrial uses, with a particular emphasis on

experimental data and methodologies.

Physicochemical Properties of Hexapentacontane
Hexapentacontane is a waxy solid at room temperature, characterized by its low reactivity,

typical of long-chain alkanes. A summary of its key physicochemical properties is presented in

Table 1.
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Property Value Source

Molecular Formula C₅₆H₁₁₄ [1]

Molecular Weight 787.5 g/mol [1]

Melting Point 96-99 °C

Boiling Point (est.) 601.13 °C

Density (est.) 0.9271 g/cm³

XLogP3 29.9 [1]

Note: Some physical properties are estimated due to the limited availability of experimental

data for this specific long-chain alkane.

Potential Industrial Applications
The unique properties of hexapentacontane make it a promising material for several industrial

applications.

Lubricants
Due to its anticipated high viscosity and thermal stability, hexapentacontane is a potential

candidate for use as a high-performance lubricant or lubricant additive, particularly in

applications requiring high-temperature stability and low volatility.[2] Long-chain alkanes can

form robust, low-friction films on surfaces, which can significantly reduce wear and tear.[2]

While specific performance data for hexapentacontane as a lubricant is not readily available in

public literature, the tribological properties of similar high-molecular-weight hydrocarbons

suggest its potential in demanding lubrication environments, such as in micro and

nanoelectromechanical systems (MEMS and NEMS).[2]

Cosmetics and Personal Care
In the cosmetics industry, long-chain alkanes are valued for their emollient properties, helping

to soften and smooth the skin by forming a protective barrier that reduces water loss.[3]

Hexapentacontane's inert and non-polar nature makes it a potentially valuable ingredient in

various skincare and haircare formulations, offering good spreadability and a non-greasy feel.
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[3] The sensory profile of cosmetic formulations is significantly influenced by the emollients

used. While specific sensory data for hexapentacontane is not available, studies on other

long-chain alkanes suggest that they can be used as alternatives to silicone oils to achieve a

desirable skin feel.[3][4] The influence of alkane chain length on skin irritation potential has

been studied for some functionalized alkanes, indicating that longer chain lengths do not

necessarily correlate with increased irritation.[4][5]

Nanomaterials and Research Applications
The self-assembly of long-chain alkanes is a field of significant research interest.

Hexapentacontane molecules can self-assemble into ordered nanostructures, such as

micelles and thin films, due to van der Waals interactions between the long hydrocarbon

chains.[2] This property makes it a valuable model compound for studying crystallization and

self-organization phenomena in organic materials.

One of the most promising applications in this area is the formation of Langmuir-Blodgett (LB)

films.[2][6] These are highly ordered monomolecular layers transferred from a liquid-air

interface onto a solid substrate.[7] The ability to create such well-defined layers opens up

possibilities for applications in molecular electronics, sensors, and drug delivery systems.[2]

Synthesis of Hexapentacontane
The synthesis of very long-chain alkanes like hexapentacontane can be challenging due to

the high number of carbon atoms.[8] Several classical and modern organic synthesis methods

can be employed.

Kolbe Electrolysis
Kolbe electrolysis is a well-established method for the synthesis of symmetrical alkanes via the

electrochemical decarboxylation of carboxylic acid salts.[9][10][11] The reaction proceeds

through a radical mechanism, where the electrolysis of a carboxylate solution leads to the

formation of alkyl radicals, which then dimerize to form the alkane.[10]

Experimental Protocol: Generalized Kolbe Electrolysis for Long-Chain Alkanes

A generalized protocol for the synthesis of a long-chain alkane via Kolbe electrolysis is as

follows:
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Electrolyte Preparation: A solution of a long-chain carboxylic acid (e.g., a C28 carboxylic acid

to produce C56 alkane) is prepared in a suitable solvent, often methanol or a mixture of

methanol and water. A base, such as sodium or potassium hydroxide, is added to form the

carboxylate salt in situ.

Electrolysis: The electrolysis is carried out in an undivided electrochemical cell equipped with

two platinum or carbon electrodes. A constant current is applied across the electrodes.

Reaction Monitoring: The progress of the reaction can be monitored by observing the

evolution of carbon dioxide at the anode and hydrogen at the cathode.

Work-up and Purification: After the reaction is complete, the resulting alkane, which is

typically insoluble in the electrolyte, is separated by filtration or extraction. The crude product

is then purified by recrystallization from a suitable solvent (e.g., hexane or toluene) to yield

the pure long-chain alkane.

Kolbe Electrolysis Pathway

Wurtz Reaction
The Wurtz reaction is another classic method for the formation of carbon-carbon bonds,

involving the coupling of two alkyl halides in the presence of sodium metal.[12][13][14] This

reaction is particularly useful for the synthesis of symmetrical alkanes.[15]

Experimental Protocol: Generalized Wurtz Reaction for Long-Chain Alkanes

A general procedure for the synthesis of a long-chain alkane using the Wurtz reaction is as

follows:

Reaction Setup: The reaction is carried out under anhydrous conditions in a flask equipped

with a reflux condenser and a dropping funnel. A dispersion of sodium metal in an inert

solvent, such as dry diethyl ether or tetrahydrofuran (THF), is prepared.

Addition of Alkyl Halide: A solution of a long-chain alkyl halide (e.g., a C28 alkyl halide) in the

same dry solvent is added dropwise to the sodium dispersion with vigorous stirring.

Reaction and Reflux: The reaction mixture is typically heated to reflux for several hours to

ensure complete reaction.
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Work-up and Purification: After cooling, the excess sodium is carefully quenched with

ethanol, followed by the addition of water. The organic layer is separated, washed with water,

and dried. The solvent is then removed under reduced pressure. The resulting crude alkane

is purified by recrystallization.

Wurtz Reaction Mechanisms

Advanced Applications in Nanotechnology:
Langmuir-Blodgett Films
The ability of hexapentacontane to form highly ordered monolayers at the air-water interface

can be exploited to create Langmuir-Blodgett films.[6][7][16]

Experimental Protocol: Generalized Formation of a Langmuir-Blodgett Film

The fabrication of a Langmuir-Blodgett film of a long-chain alkane involves the following steps:

Spreading the Monolayer: A solution of hexapentacontane in a volatile, water-immiscible

solvent (e.g., chloroform or hexane) is carefully spread onto the surface of a purified water

subphase in a Langmuir trough.[17]

Solvent Evaporation: The solvent is allowed to evaporate completely, leaving behind a

monolayer of hexapentacontane molecules at the air-water interface.

Compression of the Monolayer: The monolayer is then slowly compressed by movable

barriers, which reduces the area per molecule and increases the surface pressure. The

surface pressure is monitored using a Wilhelmy plate.

Film Transfer: Once the desired surface pressure is reached (indicative of a well-ordered

monolayer), a solid substrate (e.g., silicon wafer, glass slide) is vertically dipped into and

withdrawn from the subphase through the monolayer.[7] With each pass, a single monolayer

is transferred onto the substrate.

Multilayer Deposition: This process can be repeated to build up multilayered films with

precise control over the thickness and structure.[18]

Langmuir-Blodgett Film Workflow
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Conclusion
Hexapentacontane presents a fascinating subject for both fundamental research and

industrial application. While its potential in lubricants and cosmetics is evident from the

properties of similar long-chain alkanes, further research is required to quantify its performance

and optimize its use in specific formulations. The synthesis of this very long-chain alkane,

though challenging, is achievable through established organic reactions. Furthermore, its ability

to form highly ordered nanostructures opens up exciting possibilities in the realm of materials

science and nanotechnology. This guide serves as a foundational resource for scientists and

researchers looking to explore the promising future of hexapentacontane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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